4-(acetylamino)-N-(2-pyridinylmethyl)benzamide

• IUPAC Name: 4-acetamido-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C15H15N3O2/c1-11(19)18-13-7-5-12(6-8-13)15(20)17-10-14-4-2-3-9-16-14/h2-9H,10H2,1H3,(H,17,20)(H,18,19)
• InChI Key: MFNWFTFNUHPKDN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NCC2=CC=CC=N2
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol

Description

Synthesis Analysis 4-(Acetylamino)-N-(2-pyridinylmethyl)benzamide and its derivatives are synthesized through various chemical processes, often aiming at enhancing biological activity or understanding chemical properties. For instance, the synthesis of related compounds involves cyclization under Bischler-Napieralski conditions, forming structures like 3-arylmethylidene-4,5-dihydro-3H-pyrroles, indicative of the flexibility in modifying the benzamide backbone for various applications (Browne et al., 1981).

Molecular Structure Analysis The crystal structure and molecular interactions of derivatives like 3-(cyclopropylmethoxy)-4-(difluoromethoxy)-N-(pyridin-2-ylmethyl)benzamide provide insights into the orientation of pyridine and benzene rings and their inclination angles, affecting the compound's physical and chemical properties (Artheswari et al., 2019).

Chemical Reactions and Properties The reactivity and chemical transformations of 4-(acetylamino)-N-(2-pyridinylmethyl)benzamide derivatives are explored through reactions such as the Bischler-Napieralski reaction, leading to various products with potential biological activities. This highlights the compound's versatility in chemical synthesis and its role as a precursor for more complex molecules (Browne et al., 1981).

Physical Properties Analysis Investigations into the physical properties of related benzamide derivatives reveal information on crystallinity, molecular orientation, and phase behavior. For example, the crystallographic analysis of N-(pyridin-2-ylmethyl)benzamide derivatives highlights the influence of molecular geometry on the compound's solid-state characteristics, which can affect its solubility, stability, and bioavailability (Artheswari et al., 2019).